Cas no 54011-29-9 (3-[[(4-Chlorophenyl)methyl]thio]-N-methylpropanamide)

• Product Name: 3-[[(4-Chlorophenyl)methyl]thio]-N-methylpropanamide
• CAS No: 54011-29-9
• MF: C₁₁H₁₄ClNOS
• MW: 243.752960681915
• CID: 6642498
• PubChem ID: 12216594
• Update Time: 2024-01-29

3-[[(4-Chlorophenyl)methyl]thio]-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-[[(4-Chlorophenyl)methyl]thio]-N-methylpropanamide
• 54011-29-9
• DTXSID701217934

• Inchi： 1S/C11H14ClNOS/c1-13-11(14)6-7-15-8-9-2-4-10(12)5-3-9/h2-5H,6-8H2,1H3,(H,13,14)
• InChI Key： TZVJZEGLHVPJQB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSCCC(NC)=O

Computed Properties

• Exact Mass: 243.0484629g/mol
• Monoisotopic Mass: 243.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų